Cas no 2169309-12-8 (tert-butyl 5-amino-2-azaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 5-amino-2-azaspiro3.5nonane-2-carboxylate
• CAS No: 2169309-12-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD31743754
• CID: 5562369
• PubChem ID: 138113027
• Update Time: 2026-03-11

tert-butyl 5-amino-2-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate
• tert-butyl 5-amino-2-azaspiro3.5nonane-2-carboxylate

• MDL： MFCD31743754
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-13(9-15)7-5-4-6-10(13)14/h10H,4-9,14H2,1-3H3
• InChI Key： WECIFHYVUQJQBW-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2N)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 5-amino-2-azaspiro3.5nonane-2-carboxylate

Comprehensive Overview of tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2169309-12-8)

tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2169309-12-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound is characterized by its unique azaspiro[3.5]nonane backbone, which is increasingly being explored for its potential applications in drug discovery and development. The presence of both amino and tert-butyl carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for spirocyclic scaffolds like tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate has surged due to their ability to mimic bioactive conformations and enhance drug-like properties. Researchers are particularly interested in its potential role in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. The compound's rigid spiro structure is believed to improve binding affinity and selectivity, making it a promising candidate for neurological therapeutics.

The synthesis of tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate often involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its CAS No. 2169309-12-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Given the growing interest in spirocyclic compounds, this molecule is frequently discussed in forums and publications focusing on innovative drug design and small molecule libraries.

From an industrial perspective, tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate is valued for its scalability and compatibility with green chemistry principles. Many pharmaceutical companies are actively seeking sustainable synthetic routes to such intermediates, aligning with global trends toward eco-friendly manufacturing. This compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry applications.

Another area of interest is the compound's potential in peptide mimetics and protease inhibitors, which are pivotal in treating diseases like cancer and viral infections. The 5-amino group in tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate allows for further derivatization, enabling researchers to explore its utility in structure-activity relationship (SAR) studies. This flexibility is why the compound is often referenced in patents and academic papers related to next-generation therapeutics.

In summary, tert-butyl 5-amino-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 2169309-12-8) represents a cutting-edge chemical building block with broad applicability in drug development. Its unique spirocyclic architecture and functional groups position it as a valuable tool for addressing unmet medical needs, particularly in CNS diseases and targeted therapies. As research progresses, this compound is expected to play an even more prominent role in advancing precision medicine.